Cas no 105275-74-9 (4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[4-(aminocarbonyl)phenoxy]-6-(1-hydroxyethyl)-7-oxo-, [5R-[5a,6a(R*)]]- (9CI))

• Product Name: 4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[4-(aminocarbonyl)phenoxy]-6-(1-hydroxyethyl)-7-oxo-, [5R-[5a,6a(R*)]]- (9CI)
• CAS No: 105275-74-9
• MF: C₁₅H₁₄N₂O₆S
• MW: 350.346462726593
• CID: 155320
• PubChem ID: 147078
• Update Time: 2025-04-19

4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[4-(aminocarbonyl)phenoxy]-6-(1-hydroxyethyl)-7-oxo-, [5R-[5a,6a(R*)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[4-(aminocarbonyl)phenoxy]-6-(1-hydroxyethyl)-7-oxo-, [5R-[5a,6a(R*)]]- (9CI)
• (5R,6S)-3-(4-carbamoylphenoxy)-6-[(1R)-1-hydroxyethyl]-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[4-(aminocarbonyl)phenoxy]-6-(1-hydro...
• 4-Thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[4-(aminocarbonyl)phenoxy]-6-(1-hydroxyethyl)-7-oxo-, [5R-[5a,6a(R*)
• HRE 664
• 3-(4-Carbamoylphenoxy)-6-(1-hydroxyethyl)-7-oxo-4-thia-1-azabicyclo(3,2,0)hept-2-ene-2-carboxylate
• 4-Thia-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-(4-(aminocarbonyl)phenoxy)-6-(1-hydroxyethyl)-7-oxo-, (5R-(5alpha,6alpha(R*)))-
• 5R,3-(4-Carbamoylphenoxy)-6S-(1R-hydroxyethyl)-7-oxo-4-thia-1-azabicyclo[3,2,0]hept-2-ene-2-carboxylic acid
• AC1L3UG8
• Hre-664
• SCHEMBL10395453
• DTXSID80909406
• 3-(4-carbamoylphenoxy)-6-(1-hydroxyethyl)-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 105275-74-9

• Inchi： 1S/C15H14N2O6S/c1-6(18)9-12(20)17-10(14(21)22)15(24-13(9)17)23-8-4-2-7(3-5-8)11(16)19/h2-6,9,13,18H,1H3,(H2,16,19)(H,21,22)/t6-,9+,13-/m1/s1
• InChI Key： MVTIDDWEBUVRRW-XIDCRBKBSA-N
• SMILES： S1C(=C(C(=O)O)N2C([C@H]([C@@H](C)O)[C@@H]12)=O)OC1C=CC(C(N)=O)=CC=1

Computed Properties

• Exact Mass: 350.057
• Monoisotopic Mass: 350.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.7
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.66
• Boiling Point: 635.1°Cat760mmHg
• Flash Point: 337.9°C
• Refractive Index: 1.734
• PSA: 155.46000
• LogP: 0.96830